Difluoromethyl 1,2,2,3,3-pentafluoropropyl ether

• IUPAC Name: 1-(difluoromethoxy)-1,2,2,3,3-pentafluoropropane
• InChI: InChI=1S/C4H3F7O/c5-1(6)4(10,11)2(7)12-3(8)9/h1-3H
• InChI Key: VGZTVHRJEVWFIA-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)F)(F)F)(OC(F)F)F
• Molecular Formula: C4H3F7O
• DSSTOX Substance ID: DTXSID40956476
• Molecular Weight: 200.05 g/mol
• CAS No.: 35042-98-9

Description

“Difluoromethyl 1,2,2,3,3-pentafluoropropyl ether” is a chemical compound with the molecular formula C4H3F7O. It is used in laboratory chemicals, the manufacture of substances, and scientific research and development.

Molecular Structure Analysis

The molecular structure of “this compound” consists of 4 carbon atoms, 3 hydrogen atoms, 7 fluorine atoms, and 1 oxygen atom. The molecular weight of the compound is 200.05.

Physical and Chemical Properties Analysis

“this compound” has a boiling point of 46°C and a density of 1.46 g/mL. It is a liquid at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications

• Difluoromethyl ethers, including Difluoromethyl 1,2,2,3,3-pentafluoropropyl ether, have garnered significant attention in recent years for their unique physicochemical characteristics. These compounds are increasingly incorporated into organic molecules in medicinal chemistry and drug discovery to modify the properties of a parent compound. Innovative strategies, particularly the use of visible-light photoredox catalysis, have been developed for the synthesis of these functional groups, highlighting their growing importance in chemical synthesis and applications (Lee, Lee, & Ngai, 2019).

Methodologies for Preparation

• There are various methodologies for preparing difluoromethyl ethers from phenols and alcohols, employing a chlorine/fluorine exchange methodology. This process demonstrates the adaptability of difluoromethyl ethers to different starting materials and the versatility of the synthesis methods (Dolbier et al., 2014).

Applications in Pharmaceuticals and Materials

• The presence of difluoromethyl ether structures in pharmaceuticals and materials, such as enzyme inhibitors and anti-HIV agents, highlights their significance in medicinal chemistry. The inclusion of difluoromethyl ether groups can lead to enhanced properties in various applications (Fier & Hartwig, 2013).

Radiation-Induced Addition Reactions

• The study of radiation-induced addition reactions of ethers and alcohols to perfluoropropene, including the formation of this compound, provides insight into the reactivity of these compounds under specific conditions. This research is relevant for understanding the chemical behavior and potential applications in more specialized areas (Muramatsu, Inukai, & Ueda, 1967).

Optical and Dielectric Properties in Polyimide Thin Films

• The impact of difluoromethyl ether groups on the optical and dielectric properties of polyimide thin films is a notable application in material science. This research demonstrates the influence of these groups on the physical properties of materials, which can be crucial for developing new materials with specific characteristics (Jang et al., 2007).

Use in Blowing Agents for Polyurethane Foams

• Difluoromethyl ethers have been investigated as potential blowing agents in the production of polyurethane foams. These studies assess their physical properties, environmental adaptability, and performance compared to other agents, emphasizing their potential in industrial applications (Takada et al., 1999).

Safety and Hazards

“Difluoromethyl 1,2,2,3,3-pentafluoropropyl ether” is classified as a skin irritant, eye irritant, and may cause respiratory irritation. Safety measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.